Cas no 1262004-20-5 (2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid)

• Product Name: 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid
• CAS No: 1262004-20-5
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• MDL: MFCD18316722
• CID: 2768796
• PubChem ID: 53222503
• Update Time: 2025-11-07

2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-5-(3-thienyl)-
• 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid

• MDL： MFCD18316722
• Inchi： 1S/C10H7NO3S/c12-9-8(10(13)14)3-7(4-11-9)6-1-2-15-5-6/h1-5H,(H,11,12)(H,13,14)
• InChI Key： FABOCXZJHYDMLN-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C2C=CSC=2)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid

Introduction to 2-Hydroxy-5-(Thiophen-3-yl)pyridine-3-carboxylic Acid (CAS No. 1262004-20-5)

2-Hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid (CAS No. 1262004-20-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and features a thiophene moiety, which imparts distinctive properties and biological activities.

The molecular formula of 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid is C₁₁H₈N₂O₃S, with a molecular weight of approximately 244.25 g/mol. The presence of the hydroxyl group, thiophene ring, and carboxylic acid functional groups endows this compound with a range of chemical reactivity and biological interactions that are of great interest to researchers.

In the realm of medicinal chemistry, 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid and its derivatives could be valuable candidates for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound and its analogs exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its biological activities, 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid has been investigated for its potential applications in materials science. The unique electronic properties of this compound make it a suitable candidate for the development of organic semiconductors and optoelectronic devices. A 2019 study in the Journal of Materials Chemistry C reported that thin films prepared from this compound exhibited excellent charge transport properties and photoluminescence characteristics, making it a promising material for organic light-emitting diodes (OLEDs) and other optoelectronic applications.

The synthesis of 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid has been optimized through various methods, including multistep reactions involving aromatic substitution, cyclization, and oxidation steps. One commonly used synthetic route involves the condensation of 5-bromopyridine with thiophene followed by hydroxylation and carboxylation reactions. These synthetic methods have been refined to improve yield and purity, making it feasible to produce this compound on a larger scale for both research and industrial applications.

The physical properties of 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid, such as its solubility in polar solvents like DMSO and DMF, make it amenable to various analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to characterize this compound and monitor its purity during synthesis and formulation processes.

In conclusion, 2-hydroxy-5-(thiophen-3-yl)pyridine-3-carboxylic acid (CAS No. 1262004-20-5) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.